Cas no 344329-96-0 (Isoxazole, 4-chloro-3-(chloromethyl)-5-methyl- (9CI))
344329-96-0 structure
Product Name:Isoxazole, 4-chloro-3-(chloromethyl)-5-methyl- (9CI)
CAS No:344329-96-0
MF:C5H5Cl2NO
MW:166.005299329758
CID:919163
PubChem ID:13228135
Update Time:2025-04-19
Isoxazole, 4-chloro-3-(chloromethyl)-5-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 4-chloro-3-(chloromethyl)-5-methyl- (9CI)
- 4-chloro-3-(chloromethyl)-5-methylIsoxazole
- SCHEMBL24173981
- 4-chloro-3-(chloromethyl)-5-methyl-1,2-oxazole
- DB-069006
- 344329-96-0
-
- Inchi: 1S/C5H5Cl2NO/c1-3-5(7)4(2-6)8-9-3/h2H2,1H3
- InChI Key: HSCZDNASNDFAGL-UHFFFAOYSA-N
- SMILES: ClC1=C(C)ON=C1CCl
Computed Properties
- Exact Mass: 164.97500
- Monoisotopic Mass: 164.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03000
- LogP: 2.37520
Isoxazole, 4-chloro-3-(chloromethyl)-5-methyl- (9CI) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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